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Compound of Interest

Compound Name: S-Glycolylglutathione

Cat. No.: B15180257

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling S-Glycolylglutathione. The following procedures
and recommendations are designed to ensure a safe laboratory environment and proper
management of this chemical compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of S-Glycolylglutathione is provided
below.

Property Value
Molecular Formula C12H19N30sS
Molecular Weight 365.36 g/mol [1]

(4S)-4-amino-5-[[(2R)-1-
carboxymethylamino)-3-(2-

IUPAC Name ( Y Y )3
hydroxyacetyl)sulfanyl-1-oxopropan-2-

ylJamino]-5-oxopentanoic acid[1]

) Solid (assumed, based on handling
Physical State

recommendations to avoid dust formation)

Personal Protective Equipment (PPE)
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Strict adherence to PPE guidelines is mandatory to minimize exposure and ensure personal

safety.
Equipment Specifications
Eye Protection Tightly fitting safety goggles with side-shields.
Hand Protection Chemical impermeable gloves.
Body Protection Wear suitable protective clothing.

) ) Use in a well-ventilated area. Avoid breathing
Respiratory Protection )
dust, mist, gas, or vapors.

Operational and Handling Plan

Proper handling procedures are critical to prevent accidents and contamination.
« Ventilation: Always handle S-Glycolylglutathione in a well-ventilated place.[2]

o Hygiene: Practice good industrial hygiene and safety. Set up emergency exits and a risk-
elimination area.[2]

» Fire and Explosion Prevention: Avoid the formation of dust and aerosols. Use non-sparking
tools and prevent fire caused by electrostatic discharge.[2]

» Contact Avoidance: Avoid contact with skin and eyes.[2]

Handling Workflow
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Caption: S-Glycolylglutathione Handling Workflow.
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Storage Plan

Correct storage is essential for maintaining the integrity of S-Glycolylglutathione and ensuring
safety.

o Container: Store in a tightly closed container.[2]

e Environment: Keep in a dry, cool, and well-ventilated place.[2]

e Incompatibilities: Store apart from foodstuff containers or incompatible materials.[2]
Accidental Release and Disposal Plan

In the event of a spill or the need for disposal, the following steps must be taken.

Accidental Release Measures:

Avoid Dust Formation: Prevent the creation of dust.[2]

o Personal Protection: Use personal protective equipment, including chemical impermeable
gloves. Avoid breathing vapors, mist, or gas, and prevent contact with skin and eyes.[2]

o Ventilation: Ensure adequate ventilation in the affected area.[2]

« Ignition Sources: Remove all sources of ignition.[2]

o Evacuation: Evacuate personnel to safe areas and keep people away from and upwind of
the spill.[2]

e Environmental Protection: Prevent further leakage or spillage if it is safe to do so. Do not
allow the chemical to enter drains, as discharge into the environment must be avoided.[2]

Containment and Cleaning Up:

» Containment: Collect the spillage.

o Disposal Preparation: Keep the chemical in suitable, closed containers for disposal.[2]

e Tools: Use spark-proof tools and explosion-proof equipment.[2]
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« Prompt Disposal: Adhered or collected material should be promptly disposed of in
accordance with appropriate laws and regulations.[2]

4 Spill Response Protocol
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Caption: S-Glycolylglutathione Spill Response Protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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